9-Chloro-2-(4-ethoxyphenyl)-5-[4-(hexyloxy)-3-methoxyphenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• Molecular Formula: C31H35ClN2O4
• Molecular Weight: 535.1 g/mol
• IUPAC Name: 9-chloro-2-(4-ethoxyphenyl)-5-(4-hexoxy-3-methoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C31H35ClN2O4/c1-4-6-7-8-17-37-29-15-11-22(18-30(29)35-3)31-34-27(25-19-23(32)12-16-28(25)38-31)20-26(33-34)21-9-13-24(14-10-21)36-5-2/h9-16,18-19,27,31H,4-8,17,20H2,1-3H3
• InChI Key: WXXBGCXNCUPMFM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=C(C=C(C=C1)C2N3C(CC(=N3)C4=CC=C(C=C4)OCC)C5=C(O2)C=CC(=C5)Cl)OC

Description

9-Chloro-2-(4-ethoxyphenyl)-5-[4-(hexyloxy)-3-methoxyphenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a heterocyclic compound featuring a pyrazolo[1,5-c][1,3]benzoxazine core. Key structural characteristics include:

• Chlorine at position 7.
• 4-Ethoxyphenyl substituent at position 2.
• 4-(Hexyloxy)-3-methoxyphenyl substituent at position 5.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-Chloro-2-(4-ethoxyphenyl)-5-[4-(hexyloxy)-3-methoxyphenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine typically involves multi-step organic reactions. The process begins with the preparation of intermediate compounds, which are then subjected to cyclization reactions under controlled conditions. Common reagents used in the synthesis include chloroform, ethyl alcohol, and various catalysts to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions such as temperature, pressure, and reaction time to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and reproducibility of the production process .

Chemical Reactions Analysis

Types of Reactions

9-Chloro-2-(4-ethoxyphenyl)-5-[4-(hexyloxy)-3-methoxyphenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include halogens (e.g., chlorine, bromine), oxidizing agents (e.g., potassium permanganate), and reducing agents (e.g., sodium borohydride). Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield hydroxylated derivatives, while substitution reactions may produce halogenated compounds .

Scientific Research Applications

9-Chloro-2-(4-ethoxyphenyl)-5-[4-(hexyloxy)-3-methoxyphenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development and pharmacological studies.

Industry: Utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 9-Chloro-2-(4-ethoxyphenyl)-5-[4-(hexyloxy)-3-methoxyphenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Structural Comparison of Analogs

Compound Name	Position 2 Substituent	Position 5 Substituent	Position 9 Substituent	Key Features	Reference
9-Chloro-2-(4-ethoxyphenyl)-5-[4-(hexyloxy)-3-methoxyphenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine (Target)	4-Ethoxyphenyl	4-(Hexyloxy)-3-methoxyphenyl	Cl	Long hexyloxy chain enhances hydrophobicity; ethoxy provides moderate lipophilicity.	N/A
9-Chloro-5-(4-ethoxyphenyl)-2-(2-furyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	2-Furyl	4-Ethoxyphenyl	Cl	Furyl group introduces aromatic heterocycle; may alter π-π stacking.
9-Chloro-2-(3-methoxyphenyl)-5-(4-methoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	3-Methoxyphenyl	4-Methoxyphenyl	Cl	Methoxy groups increase polarity; positional isomerism affects steric bulk.
9-Chloro-2-(4-methoxyphenyl)-5-(2,3,4-trimethoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	4-Methoxyphenyl	2,3,4-Trimethoxyphenyl	Cl	Trimethoxy substitution enhances solubility; potential for hydrogen bonding.
5-[4-(Benzyloxy)phenyl]-9-bromo-2-(4-ethoxyphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine	4-Ethoxyphenyl	4-(Benzyloxy)phenyl	Br	Bromine substitution increases molecular weight; benzyloxy adds rigidity.
9′-Chloro-2′-phenyl-1′,10b′-dihydrospiro[cyclohexane-1,5′-pyrazolo[1,5-c][1,3]benzoxazine]	Phenyl	Spirocyclohexane	Cl	Spirocyclic structure introduces conformational rigidity; alters 3D shape.

Substituent Effects on Physicochemical Properties

• Lipophilicity :
  • The hexyloxy chain in the target compound increases hydrophobicity compared to methoxy or ethoxy substituents (e.g., ).
  • Benzyloxy () and trimethoxy () groups balance hydrophobicity with polar interactions.
• Electronic Effects: Chloro vs. bromo () alters electronegativity and van der Waals interactions.